Cas no 881483-05-2 (N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide)

• Product Name: N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
• CAS No: 881483-05-2
• MF: C₁₅H₁₇F₃N₂O₃S
• MW: 362.367293119431
• CID: 5438307
• Update Time: 2025-07-01

N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide

• Inchi： 1S/C15H17F3N2O3S/c1-23-6-2-5-19-13(21)8-12-14(22)20-10-7-9(15(16,17)18)3-4-11(10)24-12/h3-4,7,12H,2,5-6,8H2,1H3,(H,19,21)(H,20,22)
• InChI Key： RWPXFFFXUVNCSJ-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C(F)(F)F)C=C2NC(=O)C1CC(NCCCOC)=O

Additional information on N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide

Introduction to N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide (CAS No. 881483-05-2)

N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide, identified by its CAS number 881483-05-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzothiazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the trifluoromethyl moiety and the acetamide side chain enhances its pharmacological profile, making it a promising candidate for further research and development.

The benzothiazine scaffold is a well-studied pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide, particularly the trifluoromethyl group, is believed to contribute to its enhanced binding affinity and metabolic stability. This compound has garnered attention due to its potential to interact with various biological targets, making it a valuable asset in the quest for novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecules that can modulate key biological pathways associated with diseases such as cancer and inflammation. The benzothiazin core of N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide has been shown to possess remarkable properties that make it an excellent candidate for drug discovery. Studies have demonstrated that benzothiazine derivatives can inhibit the activity of enzymes and receptors involved in disease progression, thereby offering a rational basis for their therapeutic use.

The 3-methoxypropyl) - 2 - 3 - oxo - 6 - ( trifluoromethyl ) - 3 , 4 - dihydro - 2 H - 1 , 4 - benzothiazin - 2 - ylacetamide ( CAS No . 881483 - 05 - 2 ) a particularly attractive candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl

In the context of drug discovery, N-(3-methoxypropyl) - 2 - 3 - oxo - 6 - ( trifluoromethyl ) - 3 , 4 - dihydro - 2 H - 1 , 4 - benzothiazin - 2 - ylacetamide ( CAS No . 881483 - 05 - 2 ) has been studied for its potential to interact with various biological targets. For instance, it has been shown to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. By modulating these enzymes, this compound may offer a new approach to treating inflammatory diseases.

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